Cas no 62261-02-3 (Boronic acid, (1-chloropentyl)-, bis(1-methylethyl) ester)

• Product name: Boronic acid, (1-chloropentyl)-, bis(1-methylethyl) ester
• CAS No: 62261-02-3
• MF: C₁₁H₂₄BClO₂
• MW: 234.571063041687
• CID: 452054
• PubChem ID: 71388202

Boronic acid, (1-chloropentyl)-, bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Boronic acid, (1-chloropentyl)-, bis(1-methylethyl) ester
• 1-chloropentyl-di(propan-2-yloxy)borane
• 62261-02-3
• Dipropan-2-yl (1-chloropentyl)boronate
• DTXSID10810278

• Inchi： InChI=1S/C11H24BClO2/c1-6-7-8-11(13)12(14-9(2)3)15-10(4)5/h9-11H,6-8H2,1-5H3
• InChI Key： OAXURLNOLUAXBB-UHFFFAOYSA-N
• SMILES： B(C(CCCC)Cl)(OC(C)C)OC(C)C

Computed Properties

• Exact Mass: 233.15952
• Monoisotopic Mass: 234.1557879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• LogP: 4.08130